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Compound of Interest

Compound Name: Desoxypeganine hydrochloride

Cat. No.: B190489

Audience: Researchers, scientists, and drug development professionals.
Introduction

Desoxypeganine hydrochloride is a naturally occurring quinazoline alkaloid that functions as
a potent, reversible inhibitor of cholinesterases (ChE) and a selective inhibitor of monoamine
oxidase-A (MAO-A).[1][2] It is identified as an inhibitor of acetylcholinesterase (AChE) and
butyrylcholinesterase (BChE).[2][3] Due to these properties, it is utilized in research for
conditions such as alcohol abuse.[2] Accurate and consistent preparation of stock solutions is
critical for ensuring the reproducibility and reliability of experimental results. This document
provides detailed protocols for the preparation, storage, and handling of Desoxypeganine
hydrochloride stock solutions for research use.

Physicochemical Properties

A summary of the key chemical and physical properties of Desoxypeganine hydrochloride is
presented below. This data is essential for accurate calculations and proper handling of the
compound.
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Property

Value

Citations

CAS Number

61939-05-7

[1]14]

Molecular Formula

C11H13CIN2 (or C11H12Nz -
HCI)

[1]14]

Molecular Weight 208.69 g/mol [11[4115]

Appearance Yellow to Brown Powder [1]

Purity Typically =98% (by HPLC) [1]

Melting Point 255-260 °C [1][5]
Soluble in water and alcohol;

Solubility slightly soluble in chloroform; [1]

insoluble in acetone.

Storage (Solid)

Store as a dry powder at +4°C

in a dark place.

[1]

Storage (In Solvent)

Store at -80°C for up to one

year.

[3]

Required Materials and Equipment

2.1 Materials

2.2 Equipment

Cryogenic vials for aliquoting

Sterile, deionized, and RNase/DNase-free water
Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile, conical tubes (e.g., 1.5 mL, 15 mL, 50 mL)

Desoxypeganine hydrochloride powder (CAS: 61939-05-7)
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e Analytical balance (sensitive to 0.1 mg)

o Vortex mixer

e Sonicator (optional, for aiding dissolution)

o Calibrated micropipettes and sterile tips

e Laminar flow hood (for sterile preparations)

e Syringe filters (0.22 um pore size, for sterilization)

o Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Experimental Workflow

The general workflow for preparing a stock solution involves calculation, weighing, dissolution,
and proper storage.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation Steps

1. Calculate Required Mass

:

2. Weigh Desoxypeganine HCI

:

3. Add Solvent

;

4. Dissolve Compound

Finalization

5. Sterile Filter (Optional)

;

6. Aliquot Solution

7. Store Aliquots

Click to download full resolution via product page

Caption: Workflow for preparing Desoxypeganine hydrochloride stock solutions.
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Experimental Protocols

4.1 Safety Precautions

o Always handle Desoxypeganine hydrochloride powder in a well-ventilated area or a
chemical fume hood.

o Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.
o Refer to the Safety Data Sheet (SDS) for detailed safety and handling information.

4.2 Calculation of Mass

To prepare a stock solution of a specific concentration, use the following formula:

Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
Example Calculation for a 10 mM Stock Solution:

e Concentration: 10 mM = 0.010 mol/L

¢ Molecular Weight: 208.69 g/mol

The table below provides pre-calculated mass requirements for common volumes of a 10 mM
stock solution.

Desired Final Volume Calculation Required Mass (mg)

0.010 mol/L * 0.001 L * 208.69
1mL 2.087 mg
g/mol

0.010 mol/L * 0.005 L * 208.69
5mL 10.435 mg
g/mol

0.010 mol/L * 0.010 L * 208.69
10 mL 20.87 mg
g/mol

4.3 Protocol 1: Preparation of Aqueous Stock Solution (10 mM in Water)
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Given its solubility in water, this is the recommended solvent for many applications.[1]

e Calculate: Determine the mass of Desoxypeganine hydrochloride needed for your desired
volume and concentration (e.g., 20.87 mg for 10 mL of a 10 mM solution).

o Weigh: Accurately weigh the calculated mass of the powder using an analytical balance and
transfer it into a sterile conical tube of appropriate size (e.g., a 15 mL or 50 mL tube).

e Add Solvent: Add approximately 80% of the final desired volume of sterile, deionized water
to the tube.

o Dissolve: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. The solution should be clear. If dissolution is slow, gentle warming (to
37°C) or brief sonication can be applied.

e Adjust Volume: Once fully dissolved, add sterile water to reach the final desired volume and
briefly vortex to ensure homogeneity.

 Sterilization (for cell-based assays): If the stock solution will be used in a sterile environment
like cell culture, pass the solution through a 0.22 um syringe filter into a new sterile tube.

» Aliguot and Store: Dispense the stock solution into smaller, single-use aliquots in sterile
cryogenic vials. Label each vial clearly with the compound name, concentration, and date of
preparation. Store aliquots at -80°C for long-term stability.[3]

4.4 Protocol 2: Preparation of DMSO Stock Solution (10 mM)

While the hydrochloride salt is water-soluble, some experiments may require DMSO as the
solvent.

o Calculate: Determine the required mass of Desoxypeganine hydrochloride as described in
section 4.2.

e Weigh: Accurately weigh the powder and transfer it to a sterile conical tube.

¢ Add Solvent: Add the final desired volume of anhydrous, sterile-grade DMSO.
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» Dissolve: Tightly cap the tube and vortex for 2-3 minutes. Sonication is recommended to
ensure complete dissolution in DMSO.[3] Visually inspect the solution against a light source
to confirm no solid particles remain.

» Aliquot and Store: Dispense into single-use, amber or foil-wrapped cryogenic vials (to protect
from light). Label each vial clearly. Store at -80°C.[3]

Storage and Stability

e Solid Compound: The powdered form of Desoxypeganine hydrochloride is stable when
stored in a dry, dark environment at +4°C.[1]

o Stock Solutions: Prepared stock solutions in solvent should be stored at -80°C and are
reported to be stable for up to one year.[3] Avoid repeated freeze-thaw cycles, which can
degrade the compound. Using single-use aliquots is strongly recommended. Before use,
thaw an aliquot at room temperature and vortex gently before adding to your experimental
system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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